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Introduction

Apiezon N grease is a silicone-free and halogen-free hydrocarbon grease specifically
formulated for cryogenic applications.[1][2][3] Its ability to withstand repeated thermal cycling
between cryogenic temperatures and room temperature makes it a crucial material in various
scientific and research settings, including for sample mounting in cryostats, thermal coupling of
superconducting magnets, and sealing vacuum systems.[4][5][6] This document provides
detailed application notes, protocols, and performance data related to the thermal cycling
capabilities of Apiezon N grease.

A key feature of Apiezon N grease is its "craze-free" performance at cryogenic temperatures,
meaning it resists cracking and fracturing under repeated cooling and warming cycles.[2][4]
This property is critical for maintaining consistent thermal contact and vacuum integrity. The
grease is pliable at room temperature, allowing for easy application and removal of
components, and it becomes a solid at cryogenic temperatures, ensuring a stable and secure
connection.[5][7]

Performance Data

While extensive data on the degradation of Apiezon N grease properties over a large number
of thermal cycles is limited in publicly available literature, existing research and manufacturer
specifications provide valuable insights into its performance.
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Thermal Conductance

A study conducted at the NASA Ames Research Center provides quantitative data on the
thermal conductance of Apiezon N grease at liquid helium temperatures.[7][8] The data
demonstrates a significant improvement in thermal conductance when using Apiezon N grease
to augment pressed metallic contacts.[7][8]

Table 1: Thermal Conductance of Pressed Metallic Contacts Augmented with Apiezon N
Grease at 4.2 K[7]
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Contact Material

) Thermal Conductance
Applied Force (N)

(WIK)
OFHC Copper 22 0.28
111 0.55
222 0.72
445 0.95
670 1.10
6061-T6 Aluminum 22 0.18
111 0.35
222 0.48
445 0.65
670 0.78
Brass 22 0.12
111 0.22
222 0.29
445 0.39
670 0.46
304 Stainless Steel 22 0.025
111 0.045
222 0.060
445 0.080
670 0.095

Note: The data in this table is derived from graphical representations in the cited source and

should be considered approximate.
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Recent preliminary studies have also aimed to measure the thermal conductance of Apiezon N
grease at even lower temperatures (20-200 mK) and have noted the importance of
investigating degradation effects due to thermal cycles.[9]

Vacuum Performance

Apiezon N grease is well-suited for high vacuum applications due to its low vapor pressure.[3]
[6] This is a critical property that is maintained through thermal cycling.

Table 2: Physical Properties of Apiezon N Grease Relevant to Thermal Cycling

Property Value Citation
Recommended Operating

-273°C to +30°C [1][2]13]
Temperature Range
Vapor Pressure at 20°C 6 x 10-1° Torr [31[6]

The "craze-free" nature of the grease at cryogenic temperatures ensures that vacuum seals are
maintained without cracks or leaks, even after repeated cycling.[4]

Experimental Protocols

The following are generalized protocols for applying Apiezon N grease and for evaluating its
thermal cycling performance. These protocols are based on best practices and should be
adapted to specific experimental setups.

Protocol 1: Application of Apiezon N Grease for Thermal
Contact

This protocol describes the steps for applying Apiezon N grease to ensure optimal thermal
contact between a sample and a cold finger or a sensor and a mounting surface.
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Preparation

Ensure Surfaces are Clean and Dry

i

Use a Solvent (e.g., Isopropanol) to Degrease

i

Allow Solvent to Fully Evaporate

AppliLation

Apply a Small, Thin, Uniform Layer of Grease

i

Use a Clean Spatula or Applicator

i

Avoid Entrapping Air Bubbles

MouLting

Press Surfaces Together Firmly

i

Ensure Excess Grease is Squeezed Out

i

Wipe Away Excess Grease with a Solvent-Dampened Swab

Click to download full resolution via product page

Caption: Workflow for applying Apiezon N grease.
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Protocol 2: Evaluating Thermal Cycling Performance of
a Vacuum Seal

This protocol outlines a procedure to test the integrity of a vacuum seal made with Apiezon N

grease after a series of thermal cycles.
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Experimental Setup

Assemble Vacuum Flange with Apiezon N Grease Seal

\

Attach to a High Vacuum Pumping System

Y

Include a Vacuum Gauge (e.g., lon Gauge)

Therrna%'Cycling

Record Initial Base Pressure

\

Cool the Flange to Cryogenic Temperature (e.g., 77 K)

\

Hold at Cryogenic Temperature for a Defined Period

\

Warm Flange Back to Room Temperature

\

Repeat for a Set Number of Cycles (e.g., 10, 50, 100)

Evaluation
\

After Cycling, Pump Down to Base Pressure

Y

Record Final Base Pressure

\

Perform a Leak Test (e.g., with a Helium Leak Detector)

Y

Compare Pre- and Post-Cycling Base Pressure and Leak Rate

Click to download full resolution via product page

Caption: Protocol for vacuum seal thermal cycling test.
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Logical Relationships

The decision to use Apiezon N grease and the considerations for its application can be
represented in a logical flow.
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Need for Thermal Contact or Vacuum Seal in a Cryogenic Environment?

onsider other materials

Yes No

Will the Application Involve Thermal Cycling?

Apiezon N is still a good option,
but other cryogenic greases may suffice.

Is a Removable/Non-Permanent Bond Required?

onsider cryogenic epoxies or varnishes.

Yes No

Apiezon N Grease is a Suitable Candidate

Follow Proper Application Protocol:
- Clean Surfaces
- Thin, Uniform Layer
- Avoid Voids

Click to download full resolution via product page

Caption: Decision tree for using Apiezon N grease.
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Summary and Best Practices

o Cleanliness is Key: Always ensure that the surfaces to be joined are meticulously clean and
free of any contaminants before applying the grease.

e Less is More: Apply a thin, uniform layer of Apiezon N grease. An excessive amount of
grease can actually hinder thermal conductivity and is more prone to trapping contaminants.

¢ Avoid Contamination: Do not return any unused grease to the original container to prevent
contamination.

o Solvent Compatibility: Apiezon N grease is soluble in hydrocarbon solvents such as toluene
or xylene, which can be used for cleaning and removal.[5] Always follow appropriate safety
procedures when handling solvents.

e Regular Inspection: For long-term experiments involving numerous thermal cycles, it is good
practice to periodically inspect the integrity of the grease joint if the experimental setup
allows.

While Apiezon N grease has a proven track record of reliable performance in applications
involving thermal cycling, for critical applications, it is recommended to perform in-situ testing to
validate its performance under the specific conditions of your experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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